Cas no 1552944-40-7 (3-(Bromomethyl)-2,2-dimethylheptane)

3-(Bromomethyl)-2,2-dimethylheptane is a brominated hydrocarbon featuring a branched alkyl chain with a reactive bromomethyl functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in alkylation and nucleophilic substitution reactions. Its sterically hindered structure, due to the 2,2-dimethyl substitution, can influence reaction selectivity and stability. The bromomethyl group offers a versatile handle for further functionalization, making it valuable in the preparation of complex molecules, including pharmaceuticals and agrochemicals. The compound’s well-defined structure and consistent reactivity ensure reliable performance in synthetic applications. Proper handling is required due to its potential lachrymatory and irritant properties.
3-(Bromomethyl)-2,2-dimethylheptane structure
1552944-40-7 structure
Product Name:3-(Bromomethyl)-2,2-dimethylheptane
CAS No:1552944-40-7
MF:C10H21Br
MW:221.17774271965
CID:5284642
Update Time:2025-11-01

3-(Bromomethyl)-2,2-dimethylheptane Chemical and Physical Properties

Names and Identifiers

    • 3-(bromomethyl)-2,2-dimethylheptane
    • 3-(Bromomethyl)-2,2-dimethylheptane
    • Inchi: 1S/C10H21Br/c1-5-6-7-9(8-11)10(2,3)4/h9H,5-8H2,1-4H3
    • InChI Key: GQYPVYBSQXIFMK-UHFFFAOYSA-N
    • SMILES: BrCC(CCCC)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 91.5
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0

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Additional information on 3-(Bromomethyl)-2,2-dimethylheptane

Professional Introduction to 3-(Bromomethyl)-2,2-dimethylheptane (CAS No. 1552944-40-7)

3-(Bromomethyl)-2,2-dimethylheptane (CAS No. 1552944-40-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a bromomethyl substituent on a branched heptane backbone, makes it particularly valuable for applications in medicinal chemistry and drug development.

The utility of 3-(Bromomethyl)-2,2-dimethylheptane stems from its reactivity, which allows for facile functionalization through nucleophilic substitution reactions. This characteristic is highly advantageous in the construction of complex molecular frameworks, enabling the synthesis of pharmacophores that exhibit promising biological activities. In recent years, researchers have leveraged this compound to develop novel therapeutic agents targeting a wide range of diseases, including cancer and inflammatory disorders.

Recent advancements in synthetic methodologies have further enhanced the appeal of 3-(Bromomethyl)-2,2-dimethylheptane as a building block. For instance, studies have demonstrated its effectiveness in the preparation of boron-containing heterocycles, which are known for their potent pharmacological properties. These derivatives have shown significant promise in preclinical trials, highlighting the compound's potential as a precursor for next-generation drugs.

In addition to its role in drug discovery, 3-(Bromomethyl)-2,2-dimethylheptane has found applications in materials science and polymer chemistry. Its ability to undergo cross-coupling reactions makes it a valuable reagent for the synthesis of high-performance polymers with tailored properties. Such materials are increasingly demanded in industries requiring advanced functional materials, such as aerospace and electronics.

The chemical properties of 3-(Bromomethyl)-2,2-dimethylheptane also make it a suitable candidate for studying reaction mechanisms and catalytic processes. Researchers have utilized this compound to explore novel pathways for carbon-carbon bond formation, contributing to the broader understanding of organic synthesis. These insights are not only academically significant but also have practical implications for optimizing synthetic routes in industrial settings.

The safety and handling of 3-(Bromomethyl)-2,2-dimethylheptane are paramount considerations in its application. While it is not classified as a hazardous substance under standard regulatory frameworks, appropriate precautions must be taken to ensure safe laboratory practices. This includes using personal protective equipment and working in well-ventilated areas to minimize exposure risks.

The future prospects of 3-(Bromomethyl)-2,2-dimethylheptane are bright, with ongoing research exploring its potential in diverse fields. As synthetic chemistry continues to evolve, this compound is expected to play an even more pivotal role in the development of innovative solutions across academia and industry. Its versatility and reactivity ensure that it will remain a cornerstone of molecular construction in the years to come.

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